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Compound of Interest

4-(Dimethylamino)butanoy!
Compound Name:
chloride

Cat. No. 83096242

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
(Dimethylamino)butanoyl chloride and its hydrochloride salt. The following sections detail
the hazardous properties, personal protective equipment, handling and storage procedures,
spill management, and chemical incompatibilities associated with this compound.

Hazard Identification and Classification

4-(Dimethylamino)butanoyl chloride is a corrosive and moisture-sensitive compound. The
primary hazards are associated with its reactivity, particularly with water and nucleophiles,
which can lead to the release of corrosive hydrogen chloride gas. It can cause severe skin
burns and eye damage.

GHS Classification

The following table summarizes the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals for 4-(Dimethylamino)butanoyl chloride hydrochloride.
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Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 1B

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage

Hazard Pictograms

Pictogram

Description

lraalt text

Corrosion

Signal Word

Danger

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of 4-(Dimethylamino)butanoyl

chloride is essential for its safe handling.

Property Value
Molecular Formula CeH12CINO
Molecular Weight 149.62 g/mol
127527-22-4 (free base), 98827-32-8
CAS Number _
(hydrochloride)
Not explicitly stated in search results, but likely a
Appearance o _ .
liquid or low-melting solid.
o Reacts with water, alcohols, and amines.[1]
Reactivity

Moisture sensitive.
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Experimental Protocols: Safe Handling and Storage

Strict adherence to the following protocols is mandatory to ensure the safety of laboratory
personnel.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling 4-
(Dimethylamino)butanoyl chloride. The following PPE is required:

o Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[2]
 Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene).[3]

o Lab Coat: A flame-retardant lab coat is essential.

o Clothing: Wear long pants and closed-toe shoes.

o Respiratory Protection: Work in a well-ventilated fume hood. If the concentration of vapors is
high, a NIOSH-approved respirator with an appropriate cartridge for acid gases and organic
vapors should be used.

Handling Procedures

e Always handle 4-(Dimethylamino)butanoyl chloride in a well-ventilated chemical fume
hood.

e Avoid contact with skin, eyes, and clothing.

¢ Avoid inhalation of vapors or dust.

e Use spark-proof tools and explosion-proof equipment.[4]

e Ground all containers and transfer equipment to prevent static discharge.

e Do not eat, drink, or smoke in the work area.
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» Wash hands thoroughly after handling.
Storage Procedures
» Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[1][2]

o Store away from incompatible materials such as water, strong bases, alcohols, and amines.

[1]

e The container should be stored under an inert atmosphere (e.g., nitrogen or argon) to
prevent contact with moisture.

o Keep away from heat, sparks, and open flames.[1]

Emergency Procedures
First-Aid Measures

Immediate medical attention is required in case of exposure.
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Exposure Route First-Aid Procedure

Move the victim to fresh air and keep at rest in a
) position comfortable for breathing. If not
Inhalation . . i o
breathing, give artificial respiration. Seek

immediate medical attention.

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1]

Spill Management

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area of all non-essential personnel.

o Ventilate: Ensure the area is well-ventilated, but avoid directing airflow towards other
personnel.

o Contain: For liquid spills, contain the spill using an inert absorbent material such as sand,
earth, or vermiculite. Do not use combustible materials like sawdust.

» Neutralize (for acid chloride spills): Cautiously and slowly add a neutralizing agent like
sodium bicarbonate or soda ash to the spill.
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o Collect: Carefully scoop the absorbed and neutralized material into a suitable, labeled
container for hazardous waste disposal.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

o Dispose: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.

Below is a workflow for handling a chemical spill of 4-(Dimethylamino)butanoyl chloride.
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Evacuate Immediate Area

:

Don Appropriate PPE
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'

Ensure Adequate Ventilation
(Fume Hood)

'

Contain Spill with
Inert Absorbent

'

Neutralize with Sodium Bicarbonate

i

Collect Absorbed Material
into a Labeled Waste Container

'

Decontaminate Spill Area

i

Dispose of as Hazardous Waste

i

Report Incident to Supervisor

Click to download full resolution via product page

Spill Response Workflow
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Chemical Incompatibility

4-(Dimethylamino)butanoyl chloride is incompatible with a variety of substances. Contact
with these materials can lead to vigorous or violent reactions.
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Chemical Incompatibility Chart
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Disposal Considerations

All waste materials containing 4-(Dimethylamino)butanoyl chloride must be disposed of as
hazardous waste. Follow all local, state, and federal regulations for hazardous waste disposal.
Do not dispose of down the drain or in regular trash.

Disclaimer: This guide is intended for informational purposes only and does not supersede any
institutional or regulatory requirements. Always consult the most up-to-date Safety Data Sheet
(SDS) for 4-(Dimethylamino)butanoyl chloride before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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